Cas no 898425-52-0 (N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-iodobenzamide)

• Product Name: N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-iodobenzamide
• CAS No: 898425-52-0
• MF: C₁₅H₂₀INO₃S
• MW: 421.293675422668
• CID: 6251184
• PubChem ID: 18573590
• Update Time: 2025-07-18

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-iodobenzamide
• 898425-52-0
• F2545-0173
• N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-iodobenzamide
• N-butyl-N-(1,1-dioxothiolan-3-yl)-2-iodobenzamide
• AKOS009107078

• Inchi： 1S/C15H20INO3S/c1-2-3-9-17(12-8-10-21(19,20)11-12)15(18)13-6-4-5-7-14(13)16/h4-7,12H,2-3,8-11H2,1H3
• InChI Key： PZTKZHBJZXEBMT-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(N(CCCC)C1CCS(C1)(=O)=O)=O

Computed Properties

• Exact Mass: 421.02086g/mol
• Monoisotopic Mass: 421.02086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.8Ų

Additional information on N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-iodobenzamide

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-iodobenzamide (CAS No. 898425-52-0): An Overview

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-iodobenzamide (CAS No. 898425-52-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiolane ring and an iodobenzamide moiety, which contribute to its potential therapeutic applications.

The thiolane ring, specifically in the 1,1-dioxo form, is a key structural element that imparts unique chemical and biological properties to the compound. The presence of the iodine atom in the benzamide moiety further enhances its reactivity and selectivity, making it a valuable candidate for various medicinal applications. Recent studies have highlighted the potential of this compound in areas such as anticancer therapy and enzyme inhibition.

In the context of anticancer therapy, N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-iodobenzamide has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry has demonstrated its ability to selectively target and inhibit specific cancer cell lines. The compound's mechanism of action involves disrupting key cellular processes such as DNA replication and protein synthesis, leading to apoptosis in cancer cells while sparing normal cells.

Additionally, the compound has been investigated for its potential as an enzyme inhibitor. Enzyme inhibition is a critical strategy in drug development, particularly for treating diseases caused by overactive or dysregulated enzymes. Studies have shown that N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-iodobenzamide can effectively inhibit specific enzymes involved in metabolic pathways, making it a potential candidate for treating metabolic disorders.

The synthesis of N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-iodobenzamide involves several steps, including the formation of the thiolane ring and the introduction of the iodine atom. Advanced synthetic methods have been developed to optimize the yield and purity of the final product. These methods often involve protecting group strategies and careful control of reaction conditions to ensure the desired product is obtained with high efficiency.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-iodobenzamide. These studies are crucial for understanding how the compound behaves in biological systems and for optimizing its formulation for clinical use. Preliminary data suggest that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life.

Toxicity assessments are another critical aspect of evaluating new compounds for pharmaceutical use. Preclinical toxicity studies have shown that N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-iodobenzamide exhibits low toxicity at therapeutic doses. These findings are encouraging and support further clinical development of the compound.

In conclusion, N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-iodobenzamide (CAS No. 898425-52-0) is a promising compound with potential applications in anticancer therapy and enzyme inhibition. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.